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Compound of Interest

Compound Name: Hydrazinecarbonylcyanide

Cat. No.: B14790230

This guide provides a comprehensive technical overview of 2-cyanoacetohydrazide, a versatile
chemical intermediate of significant interest to researchers and professionals in drug
development and organic synthesis. We will delve into its precise nomenclature, extensive
synonymy, key physicochemical properties, and established synthetic protocols. The
information presented herein is grounded in authoritative sources to ensure scientific integrity
and practical applicability.

Section 1: Nomenclature and Identification

The compound often referred to colloquially as "hydrazinecarbonylcyanide" is correctly and
systematically identified in chemical literature under a different nomenclature. Establishing the
precise IUPAC name is the cornerstone of unambiguous scientific communication.

IUPAC Name

The formal IUPAC name for this compound is 2-cyanoacetohydrazide[1]. This name is derived
by identifying the parent acyl group as "cyanoacetyl" (a two-carbon chain with a cyano group at
the second carbon) and the functional group as a hydrazide.

Chemical Structure

The molecular structure of 2-cyanoacetohydrazide consists of a cyano group (-C=N) attached
to a methylene bridge (-CH2-), which is in turn bonded to a carbonyl group (-C=0) that is part
of a hydrazide moiety (-CONHNH2).
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Caption: Chemical structure of 2-cyanoacetohydrazide.

Synonyms and Identifiers

2-Cyanoacetohydrazide is known by a multitude of synonyms in commercial and research
contexts. Awareness of these is crucial for comprehensive literature searches and material

sourcing.
Identifier Type Identifier Source
CAS Number 140-87-4 [1][2]
Molecular Formula C3HsNsO [21[3114]
Molecular Weight 99.09 g/mol [1][3]
Common Synonyms Cyanoacetohydrazide [2][5]
Cyanoacetic acid hydrazide [1][6]
(Cyanoacetyl)hydrazine [2][3]
Cyanoacetic hydrazide [718]
2-Cyanoacethydrazide [2]
Cyacetacide [1]

A more exhaustive list of synonyms includes: (a-Cyanoacetyl)hydrazine, 2-Cyano acetyl
hydrazine, 2-Cyanoacetylhydrazide, Ab-42, Acetic acid, 2-cyano-, hydrazide, Armazal, Cianazil,
Cyacetacid, Cyacetazid, Cyanacethydrazide, Cyanazide, Cyanizide, Cyanoethanoic hydrazide,
Cyazid, Dictycide, Helmox, Hidacian, Leandin, Mackreazid, Malononitrile hydrazide,
Neohydrazid, Reacid, and Reazid[1][2][6].

Section 2: Physicochemical Properties

The physical and chemical properties of 2-cyanoacetohydrazide dictate its handling, storage,
and application in chemical synthesis.
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Property Value Source

White to off-white crystalline

Appearance solid; stout prisms from [11[2][6]
alcohol.
Melting Point 114.5-115 °C [1][6]

Very soluble in water; soluble
Solubility in alcohol; practically insoluble [1][6]
in ether.

Rapidly decomposed by heat.
N Aqueous solutions may
Stability ] [1]
discolor after a few days and

become alkaline.

Aqueous solution is very

pH . . [1]
slightly acidic to litmus.

Emits toxic fumes of nitrogen
Decomposition oxides and cyanides when [1]

heated to decomposition.

Section 3: Synthesis and Reactivity

Synthetic Protocol: Preparation from Ethyl
Cyanoacetate

A widely cited and reliable method for the synthesis of 2-cyanoacetohydrazide involves the
reaction of ethyl cyanoacetate with hydrazine hydrate[9][10][11].

Reaction Scheme:

Ethyl Cyanoacetate

T
Ethanol, 0-5 °C 2-Cyanoacetohydrazide
g

Hydrazine Hydrate
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Caption: Synthesis of 2-cyanoacetohydrazide.
Detailed Methodology:

o Reaction Setup: A reaction vessel equipped with a stirrer is charged with ethyl cyanoacetate
and ethanol.

o Cooling: The mixture is cooled to a temperature between 0 and 5 °C in an ice bath. This is a
critical step to control the exothermicity of the reaction.

o Reagent Addition: Hydrazine hydrate is added dropwise to the cooled, stirring solution. The
slow addition rate is crucial to maintain the low temperature and prevent side reactions.

o Reaction: The reaction mixture is stirred at this low temperature for a specified period.
e Product Isolation: The resulting precipitate, 2-cyanoacetohydrazide, is isolated by filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol, to yield stout prisms[1].

Rationale for Experimental Choices:

o Low Temperature: The reaction between an ester and hydrazine is exothermic. Maintaining a
low temperature minimizes the formation of byproducts and ensures a higher yield of the
desired hydrazide.

o Ethanol as Solvent: Ethanol is a suitable solvent as it dissolves the reactants and is relatively
easy to remove from the final product.

Chemical Reactivity and Applications

2-Cyanoacetohydrazide is a highly versatile precursor in organic synthesis, particularly for
heterocyclic compounds[10][11][12]. Its reactivity stems from the presence of multiple
functional groups: a cyano group, an active methylene group, and a hydrazide moiety[10][12].
This allows it to act as an ambident nucleophile, reacting at both nitrogen and carbon
centers[9][10][11].
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This reactivity makes it a valuable building block in medicinal chemistry for the synthesis of
compounds with potential antibacterial, anti-tumor, and other biological activities[7][13]. For
instance, it is used to synthesize various nitrogen-containing heterocycles like pyrazoles and
pyridazines[10][11].

Section 4: Safety and Handling

2-Cyanoacetohydrazide is classified as toxic if swallowed and may cause skin and serious eye
irritation[1]. It can also be harmful if it comes into contact with the skin or is inhaled, potentially
causing respiratory irritation[1]. Therefore, appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work
should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.medchemexpress.com/Cyanoacetohydrazide.html
https://www.researchgate.net/figure/Cyanoacetic-acid-hydrazide-cyanoacetohydrazide_fig1_328227181
https://www.arkat-usa.org/get-file/22751/
https://www.mdpi.com/1420-3049/21/2/155
https://pubchem.ncbi.nlm.nih.gov/compound/8820
https://pubchem.ncbi.nlm.nih.gov/compound/8820
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid-hydrazide
https://www.researchgate.net/figure/Synthesis-of-cyanoacetohydrazide_fig2_342385485
https://chemrxiv.org/engage/chemrxiv/article-details/6304d9c4ca4d262bf640c619
https://www.splendidlab.com/2-cyanoacetohydrazide-cas-no-140-87-4
https://www.arkat-usa.org/get-file/19531/
https://www.mdpi.com/1420-3049/21/9/1220
https://www.researchgate.net/publication/365518206_Cyanoacetic_acid_hydrazide_cyanoacetohydrazide
https://www.benchchem.com/product/b14790230?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. Cyanoacetic acid hydrazide | C3H5N30 | CID 8820 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CAS 140-87-4: Cyanoacetohydrazide | CymitQuimica [cymitquimica.com]

3. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd.
[splendidlab.com]

. manchesterorganics.com [manchesterorganics.com]
. chemscene.com [chemscene.com]

. echemi.com [echemi.com]

. medchemexpress.com [medchemexpress.com]

T/ T FZ2 K 98% | Sigma-Aldrich [sigmaaldrich.com]

© 00 ~N oo o b

. researchgate.net [researchgate.net]
10. arkat-usa.org [arkat-usa.org]

11. mdpi.com [mdpi.com]

12. chemrxiv.org [chemrxiv.org]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Cyanoacetohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790230#hydrazinecarbonylcyanide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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